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Compound of Interest

Compound Name: 1-Octanol, tBDMS

Cat. No.: B14365017 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

1-Octanol and tert-Butyldimethylsilyl chloride (tBDMS), tailored for research and drug

development professionals.

Handling 1-Octanol
1-Octanol is a combustible liquid that can cause significant skin and eye irritation.[1][2][3]

Inhalation may lead to symptoms such as nausea, dizziness, and headaches.[1]

Proper PPE is the first line of defense against exposure. Always use the following when

handling 1-Octanol:
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PPE Category Specification

Eye Protection
Chemical safety goggles or safety glasses with

side shields.[2][4][5]

Hand Protection

Nitrile rubber gloves are recommended for full

contact (0.4 mm thickness, >480 min

breakthrough time). For splash contact,

chloroprene gloves are suitable (0.65 mm, >240

min breakthrough).[6]

Body Protection
Chemical-resistant lab coat or protective

clothing.[1][2][4][7]

Respiratory

Use only in a well-ventilated area, preferably

within a chemical fume hood. If vapors or

aerosols are generated, a NIOSH-approved

respirator with an organic vapor cartridge is

required.[4][5][6][7]

Handling Protocol:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.[2][4]

Keep away from heat, open flames, sparks, and other ignition sources.[1][4][6] 1-Octanol is a

Class IIIA combustible liquid with a flash point of 81°C.[1][5]

Avoid direct contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[1][2][5]

Wash hands thoroughly with soap and water after handling.[1][8][9]

Storage Protocol:

Store in a cool, dry, and well-ventilated area.[2][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1030&p_version=2&p_lang=en
https://www.sigmaaldrich.com/US/en/sds/sial/297887
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://www.scribd.com/document/241163813/msds-pdf
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1030&p_version=2&p_lang=en
https://www.sigmaaldrich.com/US/en/sds/sial/297887
https://www.scribd.com/document/241163813/msds-pdf
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://www.sigmaaldrich.com/US/en/sds/sial/297887
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1030&p_version=2&p_lang=en
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1030&p_version=2&p_lang=en
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://www.carlroth.com/medias/SDB-4439-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY0MTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcyTkM4NU1UZ3hOemcxTlRnM056UXlMMU5FUWw4ME5ETTVYMDFVWDBWT0xuQmtaZ3w5MWNmODVhNmFjNTBiZDcwN2JmMzg4Y2U1YjAzNWMyZjIxNDYwNzU0MDZhOWJmY2EyY2I1ODU2MTYxZjViNjEw
https://www.chemos.de/import/data/msds/GB_en/111-87-5-A0000757-GB-en.pdf
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://www.sigmaaldrich.com/US/en/sds/sial/297887
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14365017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers tightly closed.[6][8]

Store separately from strong oxidizing agents and acids.[1][4][5]

Dispose of 1-Octanol and any contaminated materials as hazardous chemical waste. Do not

dispose of with household garbage.[2][6]

Follow all local, regional, and national regulations for hazardous waste disposal.

Empty containers may retain hazardous residues and should be treated accordingly.[4]

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1][2] If irritation persists,

seek medical attention.[1][2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[2]

[4] If skin irritation occurs, seek medical advice.

[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen and seek immediate

medical attention.[4][5]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting.[5] Call a poison control center

or physician for guidance.[1][4]

Spill

Evacuate the area and remove all ignition

sources.[1] Absorb the spill with an inert, non-

combustible material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.[1]

[4][5] Ventilate the area and clean the spill site.

[1]

Handling tBDMS (tert-Butyldimethylsilyl chloride)
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tBDMS is a flammable solid that is highly corrosive and causes severe skin burns and eye

damage.[10][11][12] It reacts with water and moisture, releasing acidic gas.[10][11]

Due to its corrosive nature, stringent PPE is mandatory:

PPE Category Specification

Eye Protection
Chemical safety goggles and a face shield.[10]

[13]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene). Always check the manufacturer's

compatibility data.

Body Protection

A chemical-resistant lab coat or apron. For

larger quantities, a full chemical-resistant suit

may be necessary.[11][13]

Respiratory

Handle exclusively in a chemical fume hood.[11]

[13] Avoid the formation of dust and aerosols.

[11][13]

Handling Protocol:

Ensure a safety shower and eyewash station are immediately available.

Handle in a chemical fume hood to control exposure to dust and vapors.

Keep away from all sources of ignition; tBDMS is a flammable solid.[10][11][12]

This material is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen or

argon) where possible.[11]

Avoid all contact with skin, eyes, and clothing.[10]

Ground and bond containers and receiving equipment to prevent static discharge.[11]

Storage Protocol:
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Store in a cool, dry, well-ventilated area designated for flammable and corrosive materials.

[10][11][13]

Keep the container tightly sealed to protect from moisture.[10][11][13]

Recommended storage is often refrigerated (2-8°C).[13]

Store away from incompatible materials such as water, bases, strong oxidizing agents,

alcohols, and amines.[10]

tBDMS is classified as hazardous waste. All disposals must comply with local, regional, and

national regulations.[10]

Do not dispose of it down the drain.

Contaminated PPE and materials must be disposed of as hazardous waste.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush with copious amounts of

water for at least 15 minutes, holding eyelids

open.[10][11] Seek immediate medical attention.

[10][11]

Skin Contact

Immediately remove all contaminated clothing.

[10] Wash skin with soap and plenty of water for

at least 15 minutes.[10][11] Seek immediate

medical attention for burns.[10]

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration.[11] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[10] Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[10] Seek immediate

medical attention.[10][11]

Spill

Evacuate personnel. Remove all ignition

sources.[11] Wearing full PPE, carefully sweep

up the solid material, avoiding dust generation,

and place it in a dry, sealed container for

disposal.[11] Do not use water to clean up.

Chemical Handling Workflow
The following diagram illustrates the logical workflow for safely handling hazardous chemicals

like 1-Octanol and tBDMS.
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Caption: Logical workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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